Cas no 1903400-84-9 ((4-(5-Chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinoyl)piperazin-1-yl)(furan-2-yl)methanone)

• Product Name: (4-(5-Chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinoyl)piperazin-1-yl)(furan-2-yl)methanone
• CAS No: 1903400-84-9
• MF: C₁₉H₂₀ClN₃O₅
• MW: 405.832203865051
• CID: 6334425
• PubChem ID: 92083897
• Update Time: 2025-07-17

(4-(5-Chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinoyl)piperazin-1-yl)(furan-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinoyl)piperazin-1-yl)(furan-2-yl)methanone
• F6475-1575
• 1-[5-chloro-6-(oxolan-3-yloxy)pyridine-3-carbonyl]-4-(furan-2-carbonyl)piperazine
• [4-[5-chloro-6-(oxolan-3-yloxy)pyridine-3-carbonyl]piperazin-1-yl]-(furan-2-yl)methanone
• 1903400-84-9
• AKOS025346628
• (4-(5-Chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinoyl)piperazin-1-yl)(furan-2-yl)methanone

• Inchi： 1S/C19H20ClN3O5/c20-15-10-13(11-21-17(15)28-14-3-9-26-12-14)18(24)22-4-6-23(7-5-22)19(25)16-2-1-8-27-16/h1-2,8,10-11,14H,3-7,9,12H2
• InChI Key： MAUDPWGVJJXQFQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1OC1COCC1)C(N1CCN(C(C2=CC=CO2)=O)CC1)=O

Computed Properties

• Exact Mass: 405.1091484g/mol
• Monoisotopic Mass: 405.1091484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85.1Ų

Additional information on (4-(5-Chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinoyl)piperazin-1-yl)(furan-2-yl)methanone

Comprehensive Overview of (4-(5-Chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinoyl)piperazin-1-yl)(furan-2-yl)methanone (CAS No. 1903400-84-9)

The compound (4-(5-Chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinoyl)piperazin-1-yl)(furan-2-yl)methanone, identified by its CAS No. 1903400-84-9, represents a sophisticated nicotinoylpiperazine derivative with significant potential in pharmaceutical and biochemical research. This molecule combines a nicotinoyl core with a piperazine linker and a furan-2-yl methanone moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Its structural complexity and functional groups suggest potential interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

Recent trends in pharmaceutical research highlight a growing interest in heterocyclic compounds, such as nicotinoylpiperazine derivatives, due to their versatility in drug design. The inclusion of a tetrahydrofuran-3-yl ether group in this compound enhances its solubility and bioavailability, addressing a common challenge in drug development. Researchers are increasingly exploring such modifications to improve pharmacokinetic properties, aligning with the industry's focus on "drug-likeness" and ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

The furan-2-yl methanone component of this compound is particularly noteworthy, as furan derivatives are known for their bioactivity in antimicrobial, anti-inflammatory, and anticancer applications. This has led to a surge in searches for "furan-based drug candidates" and "nicotinoylpiperazine scaffolds" in scientific databases. The compound's chloro-substituted nicotinoyl moiety further adds to its reactivity, making it a candidate for targeted covalent inhibition strategies, a hot topic in precision medicine.

From a synthetic chemistry perspective, the CAS No. 1903400-84-9 compound exemplifies modern trends in fragment-based drug design. Its modular structure allows for facile derivatization, a feature highly sought after in combinatorial chemistry libraries. Laboratories focusing on "high-throughput screening" and "molecular docking" often prioritize such compounds for their balanced molecular weight and polar surface area, which are critical for achieving optimal ligand efficiency.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional pharmacophores, this molecule's design avoids heavy metals or persistent bioaccumulative motifs, aligning with the "green chemistry" movement. This aspect resonates with the pharmaceutical industry's shift toward sustainable practices, as evidenced by the rising popularity of search terms like "eco-friendly drug synthesis" and "biodegradable pharmaceutical intermediates."

In analytical applications, the compound's distinct UV absorption profile (attributed to its conjugated nicotinoyl-furan system) makes it suitable for method development in HPLC and LC-MS. Researchers investigating "chromatographic method validation" or "mass spectrometry standards" may find this compound valuable due to its well-defined fragmentation pattern and stability under analytical conditions.

The future potential of (4-(5-Chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinoyl)piperazin-1-yl)(furan-2-yl)methanone lies in its adaptability. Current literature suggests possible applications in neurological research, given the piperazine fragment's prevalence in CNS-active compounds. Meanwhile, its chloronicotinoyl segment shows parallels with agrochemical actives, opening avenues for crop protection studies—a sector experiencing increased R&D investment globally.

For synthetic chemists, the compound's CAS No. 1903400-84-9 serves as a key identifier in chemical inventories, while its IUPAC name provides a blueprint for retrosynthetic analysis. The strategic placement of the tetrahydrofuran-3-yloxy group offers a case study in protecting group strategies and etherification techniques, frequently discussed in advanced organic chemistry forums.

As the pharmaceutical industry continues to emphasize structure-activity relationship (SAR) studies, compounds like this provide valuable insights into how subtle modifications—such as the chloro substitution pattern or the furan carbonyl positioning—can dramatically alter biological activity. This aligns with persistent search queries about "molecular editing for drug optimization" and "scaffold hopping in medicinal chemistry," reflecting the field's dynamic nature.